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Compound Name: Lurasidone Metabolite 14326 D8
Cat. No.: B1191697
Get Quote
\ J

Introduction & Scientific Context
The Bioanalytical Challenge

Lurasidone (Latuda®) is an atypical antipsychotic metabolized primarily by CYP3A4.[1][2][3][4]
Its pharmacokinetic profile is complex, characterized by the formation of two major active
metabolites:[1]

o |ID-14283: The exo-hydroxy metabolite (Major active).[1][5]
¢ ID-14326: The endo-hydroxy metabolite (Minor active).[1]

The Critical Nuance: ID-14283 and ID-14326 are stereoisomers (diastereomers).[1] They
possess identical molecular formulas (

) and virtually identical fragmentation patterns in mass spectrometry. Therefore, mass
spectrometry alone cannot distinguish them.[1] Accurate quantitation requires:

o Chromatographic Resolution: Physical separation of the exo and endo forms on the LC
column.
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o Specific Internal Standards: The use of Lurasidone Metabolite 14326 D8 is essential to
compensate for matrix effects, extraction efficiency, and retention time shifts specific to the
endo isomer.[1]

Role of the D8 Standard

Lurasidone Metabolite 14326 D8 is a stable isotope-labeled (SIL) analog where eight
hydrogen atoms are replaced with deuterium.[1] It serves as the ideal Internal Standard (1S) for
the quantitation of ID-14326 in biological matrices (plasma, serum, urine).[1]

Key Advantages:

o Co-elution: It co-elutes perfectly with the target analyte (ID-14326), ensuring that matrix
suppression/enhancement affects both equally.

e Mass Shift: The +8 Da mass shift moves the IS signal out of the natural isotopic envelope of
the analyte, preventing cross-talk.[1]

Technical Specifications
Chemical Identity[1][6][7][8][9]

e Product Name: Lurasidone Metabolite 14326 D8[6][7]

o Chemical Name: (3aR,4S,5S,7S,7aS)-2-{[(1R,2R)-2-{[4-(1,2-benzisothiazol-3-yl)piperazin-1-
ylImethyl}cyclohexyllmethyl}-5-hydroxyhexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione-
ds[1][8]iel

o Target Analyte: Lurasidone Endo-Hydroxy Metabolite (ID-14326)[1]
e CAS Number (Unlabeled): 186204-33-1[1][8][6]

e CAS Number (D8): 2070009-33-3 (Referenced)[1]

e Molecular Formula:

[6]

e Molecular Weight: ~516.72 g/mol (vs. 508.68 g/mol for unlabeled)
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Metabolic Pathway Visualization

The following diagram illustrates the relationship between Lurasidone and its isomeric
metabolites.
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Figure 1: Metabolic pathway of Lurasidone highlighting the stereochemical divergence of active
metabolites ID-14283 and ID-14326.[1]

Procurement & Handling Protocol
Vendor Selection Criteria (Quality Assurance)

When purchasing this standard, the Certificate of Analysis (CoA) must validate the following:
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Parameter Requirement Rationale

Impurities (e.g., the exo

Chemical Purity = 98% ) o o
isomer) will bias quantitation.
Presence of DO (unlabeled)

) ) species causes "contribution”

Isotopic Purity >99% D8 ) o
to the analyte signal, artificially
inflating results.[1]

Isotopic Distribution D7 < 1% Minimizes spectral overlap.[1]
Must be distinguished from ID-

Stereochemistry Confirmed Endo 14283 (Exo) via NMR or Chiral

HPLC.

Storage & Reconstitution[1]

 Arrival: Product usually ships at ambient temperature but must be stored at -20°C
immediately upon receipt.

e Stock Solution Preparation:
o Solvent: Dimethyl Sulfoxide (DMSO) or Methanol (MeOH).[1]
o Concentration: Prepare a primary stock at 1.0 mg/mL.

o Procedure: Allow the vial to warm to room temperature before opening to prevent
condensation. Weigh rapidly (hygroscopic).

 Stability: Stock solutions in DMSO are generally stable for 6 months at -80°C. Working
solutions should be prepared fresh weekly.[1]

Analytical Protocol: LC-MS/MS Method[1]
Method Development Strategy

The critical success factor is the chromatographic separation of ID-14326 (Endo) and ID-14283
(Exo). Since they share MRM transitions, they must elute at different times.
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1. Liquid Chromatography (LC) Conditions

e Column: C18 High Strength Silica (e.g., Waters ACQUITY UPLC HSS T3, 1.8 um, 2.1 x 100
mm).[1] The high surface area helps separate structural isomers.[1]

¢ Mobile Phase A: 0.1% Formic Acid in Water (or 20mM Ammonium Acetate for pH control).[1]
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o Gradient: Slow gradient required in the middle range to resolve isomers.

o 0-1 min: 10% B[1]

o 1-6 min: 10% -> 45% B (Shallow gradient for isomer resolution)[1]

o 6-7 min: 90% B (Wash)[1]

e Flow Rate: 0.4 mL/min.[1]

2. Mass Spectrometry (MS/MS) Parameters

 lonization: ESI Positive Mode.
e Source Temperature: 500°C.[1]

¢ MRM Transitions:

Precursor lon Product lon Cone Voltage Collision
Compound

(m/z) (m/z) (V) Energy (eV)
ID-14326

509.2 166.1 35 25
(Analyte)
ID-14326 D8 (IS) 517.2 174.1 35 25

Note: The product ion 166.1 typically corresponds to the benzisothiazole-piperazine fragment.
[1] Ensure the D8 label is retained in the fragment monitored (174.1 implies the D8 is on the
piperazine/linker).[1]
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3. Sample Preparation (Protein Precipitation)
e Aliquot: 50 pL Plasma.

IS Addition: Add 20 pL of Working IS Solution (ID-14326 D8 at 50 ng/mL).

Precipitation: Add 200 pL Acetonitrile (cold). Vortex for 1 min.

Centrifugation: 10,000 x g for 10 mins at 4°C.

Injection: Inject 5 pL of the supernatant.

Analytical Workflow Diagram

MS/MS Detection Quantitation
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Biological Sample M AddIs: Protein Precipitation LC Separation Quality Control
(Plasma/Serum) 14326-D8 (Acetonitrile) (Resolve Endo/Exo) :

Check Resolution: X
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Figure 2: Step-by-step bioanalytical workflow ensuring isomer separation and accurate
guantitation.

Validation & Troubleshooting
Self-Validating the Protocol

To ensure the integrity of your data, perform these checks:

e Isomer Resolution Check: Inject a mixture of ID-14283 (Exo) and ID-14326 (Endo).[1]
Ensure baseline separation (
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).[1] If they co-elute, your quantitation of 14326 will be biased by the much more abundant
14283.[1]

Cross-Signal Check: Inject pure D8 standard. Monitor the unlabeled channel (509.2 ->
166.1).[1] Any signal here is "IS contribution” and must be < 5% of the LLOQ response.[1]

Matrix Effect: Compare the peak area of the D8 IS in matrix vs. in solvent. The "Absolute
Matrix Effect" should be consistent, but the "IS Normalized Matrix Factor" must be close to
1.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.medchemexpress.com/Lurasidone-Metabolite-14326-D8.html
https://veeprho.com/impurities/2070009-33-3-lurasidone-metabolite-14326-d8/
https://www.biomol.com/products/chemicals/biochemicals/lurasidone-metabolite-14326-cay26652-500
https://www.biomol.com/products/chemicals/biochemicals/lurasidone-metabolite-14326-cay26652-500
https://sriramchem.com/product/lurasidone-inactive-metabolite-14326/
https://www.drugs.com/compare/latuda-vs-lurasidone
https://www.benchchem.com/product/b1191697/docs#application-note-lurasidone-metabolite-14326-d8-analytical-standard
https://www.benchchem.com/product/b1191697/docs#application-note-lurasidone-metabolite-14326-d8-analytical-standard
https://www.benchchem.com/product/b1191697/docs#application-note-lurasidone-metabolite-14326-d8-analytical-standard
https://www.benchchem.com/product/b1191697/docs#application-note-lurasidone-metabolite-14326-d8-analytical-standard
https://www.benchchem.com/product/b1191697?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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